Cas no 779990-99-7 (Benzenamine,3-[(3-methylphenoxy)methyl]-)
779990-99-7 structure
Product Name:Benzenamine,3-[(3-methylphenoxy)methyl]-
CAS No:779990-99-7
MF:C14H15NO
MW:213.275003671646
CID:553547
PubChem ID:20113825
Update Time:2025-04-19
Benzenamine,3-[(3-methylphenoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,3-[(3-methylphenoxy)methyl]-
- Benzenamine, 3-[(3-methylphenoxy)methyl]- (9CI)
- 3-[(3-methylphenoxy)methyl]aniline
- 779990-99-7
- SCHEMBL7923400
- AKOS000153752
- DTXSID40602628
-
- Inchi: 1S/C14H15NO/c1-11-4-2-7-14(8-11)16-10-12-5-3-6-13(15)9-12/h2-9H,10,15H2,1H3
- InChI Key: ZNIFYCQHZGXUTR-UHFFFAOYSA-N
- SMILES: O(C1=CC=CC(C)=C1)CC1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 213.11545
- Monoisotopic Mass: 213.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- PSA: 35.25
Benzenamine,3-[(3-methylphenoxy)methyl]- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
779990-99-7 (Benzenamine,3-[(3-methylphenoxy)methyl]-) Related Products
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- 93189-16-3(3-(phenoxymethyl)aniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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